Cas no 104768-72-1 (Butanoic acid, 4-azido-3-hydroxy-, (3R)-)

• Product Name: Butanoic acid, 4-azido-3-hydroxy-, (3R)-
• CAS No: 104768-72-1
• MF: C₄H₇N₃O₃
• MW: 145.116680383682
• CID: 1145967
• Update Time: 2025-06-08

Butanoic acid, 4-azido-3-hydroxy-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-azido-3-hydroxy-, (3R)-
• (R)-4-Azido-3-hydroxybutanoic acid

• Inchi： 1S/C4H7N3O3/c5-7-6-2-3(8)1-4(9)10/h3,8H,1-2H2,(H,9,10)/t3-/m1/s1
• InChI Key： YURPXDJXGNHJIR-GSVOUGTGSA-N
• SMILES： C(C(=O)O)[C@@H](O)CN=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Butanoic acid, 4-azido-3-hydroxy-, (3R)-

Comprehensive Overview of Butanoic acid, 4-azido-3-hydroxy-, (3R)- (CAS No. 104768-72-1)

Butanoic acid, 4-azido-3-hydroxy-, (3R)- is a specialized organic compound with significant potential in biochemical and pharmaceutical research. This compound, identified by its CAS No. 104768-72-1, belongs to the class of azido-hydroxy acids, which are increasingly studied for their unique reactivity and applications in drug discovery and bioconjugation. The presence of both an azido group and a hydroxy group in its structure makes it a versatile intermediate for click chemistry and other synthetic transformations.

In recent years, the demand for 4-azido-3-hydroxybutanoic acid derivatives has surged due to their role in developing targeted therapies and diagnostic tools. Researchers are particularly interested in its (3R)-stereochemistry, as chiral molecules often exhibit enhanced biological activity. This compound is frequently explored in the context of proteomics and glycobiology, where it serves as a building block for labeling and modifying biomolecules. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions further expands its utility in bioconjugation strategies.

The synthesis and characterization of Butanoic acid, 4-azido-3-hydroxy-, (3R)- are subjects of ongoing research, with many studies focusing on optimizing its yield and purity. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to ensure its structural integrity. Given its potential, this compound is also being investigated for applications in bioorthogonal chemistry, a field that has gained traction due to its relevance in live-cell imaging and drug delivery systems.

From an industrial perspective, CAS No. 104768-72-1 is gaining attention as a key intermediate in the production of biologically active molecules. Its unique combination of functional groups allows for the creation of complex architectures, which are often required in modern drug design. Moreover, the compound's stability under various conditions makes it a reliable choice for large-scale applications. As the pharmaceutical industry continues to prioritize green chemistry and sustainable practices, the development of eco-friendly synthesis routes for this compound is also a hot topic.

For researchers and professionals seeking detailed information on Butanoic acid, 4-azido-3-hydroxy-, (3R)-, it is essential to consult peer-reviewed journals and patent databases. The compound's safety data sheets (SDS) and handling guidelines should also be reviewed to ensure compliance with laboratory standards. With its growing relevance in cutting-edge scientific fields, this compound is poised to play a pivotal role in advancing precision medicine and molecular diagnostics.

In summary, Butanoic acid, 4-azido-3-hydroxy-, (3R)- (CAS No. 104768-72-1) represents a fascinating area of study with broad implications for chemistry and biology. Its applications span from drug development to biomarker discovery, making it a valuable asset for researchers worldwide. As scientific inquiries into its properties and uses continue to evolve, this compound is likely to remain at the forefront of innovation in the life sciences.